Cas no 867130-58-3 (6-Oxo-1,6-dihydropyridazine-4-carboxylic acid)

• Product Name: 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid
• CAS No: 867130-58-3
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD08437486
• CID: 69111
• PubChem ID: 12376265
• Update Time: 2025-07-23

6-Oxo-1,6-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid
• 6-oxo-1H-pyridazine-4-carboxylic acid
• 6-oxo-1,6-dihydropyridazine-4-carboxylicacid
• 3-Oxo-2,3-dihydropyridazine-5-carboxylic acid
• 6-Hydroxypyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-
• 6-Oxo-1,6-dihydro-pyridazine-4-carboxylic acid
• PubChem22764
• 3-Oxo-2,3-dihydropyridazine-5-carboxylicacid
• AMOT0110
• PSMIHCDKMNXTAY-UHFFFAOYSA-N
• BCP03769
• SB
• 1,6-Dihydro-6-oxo-4-pyridazinecarboxylic acid (ACI)
• 3-Oxopyridazine-5-carboxylic acid
• SB39186
• AKOS006290103
• GS-4264
• DB-023133
• SY111927
• AC-23853
• MFCD08437486
• J-512998
• SCHEMBL2805091
• CS-W022517
• 6-Oxo-1,6-dihydro-4-pyridazinecarboxylic acid
• Z1198177386
• 867130-58-3
• EN300-159634
• 6-Oxo-1 pound not6-dihydropyridazine-4-carboxylic acid
• DTXSID10495120

• MDL： MFCD08437486
• Inchi： 1S/C5H4N2O3/c8-4-1-3(5(9)10)2-6-7-4/h1-2H,(H,7,8)(H,9,10)
• InChI Key： PSMIHCDKMNXTAY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=O)NN=C1)O

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: -1

Experimental Properties

• Density: 1.63
• Refractive Index: 1.662
• PSA: 83.05000
• LogP: -0.53190

6-Oxo-1,6-dihydropyridazine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid

Introduction to 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid (CAS No. 867130-58-3) and Its Emerging Applications in Chemical Biology

6-Oxo-1,6-dihydropyridazine-4-carboxylic acid, identified by the chemical identifier CAS No. 867130-58-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridazine class, which is known for its versatility in pharmaceutical and agrochemical applications. The presence of a carboxylic acid functional group at the 4-position and a ketone-like functionality at the 6-position contributes to its reactivity and makes it a valuable scaffold for further derivatization and exploration.

The structural framework of 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid enables it to interact with various biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted its potential in modulating enzyme activities and signaling pathways, which are critical in the development of novel therapeutic agents. The compound's ability to engage with biological systems at multiple levels has sparked interest among researchers exploring innovative treatments for a range of diseases.

In the context of modern drug development, the synthesis and characterization of 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protective group strategies have been employed to achieve high yields and purity. These advancements ensure that researchers can conduct detailed mechanistic studies and optimize the compound's pharmacological properties effectively.

One of the most compelling aspects of 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. By serving as a building block, it allows chemists to explore diverse chemical libraries and identify novel derivatives with enhanced biological activity. This approach aligns with the growing trend in medicinal chemistry towards fragment-based drug design, where small molecules are incrementally modified to improve potency and selectivity.

Recent research has demonstrated the compound's potential in inhibiting specific enzymes that are implicated in inflammatory responses and metabolic disorders. For instance, studies have shown that derivatives of 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in pain and inflammation. Such findings underscore the compound's therapeutic relevance and highlight its potential as a lead compound for further development.

The pharmacokinetic properties of 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid have also been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical efficacy. Preliminary data suggest that the compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon oral administration. Additionally, its metabolic stability appears to be suitable for prolonged therapeutic action, making it an attractive candidate for chronic disease management.

In conclusion, 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid (CAS No. 867130-58-3) represents a significant advancement in chemical biology research. Its unique structural features and potential biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.